Cas no 501120-66-7 (Benzenesulfonamide, 4-methyl-N-[4-nitro-2-(trifluoromethyl)phenyl]-)

• Product Name: Benzenesulfonamide, 4-methyl-N-[4-nitro-2-(trifluoromethyl)phenyl]-
• CAS No: 501120-66-7
• MF: C₁₄H₁₁F₃N₂O₄S
• MW: 360.308352708817
• CID: 1555706
• Update Time: 2024-08-24

Benzenesulfonamide, 4-methyl-N-[4-nitro-2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-[4-nitro-2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C14H11F3N2O4S/c1-9-2-5-11(6-3-9)24(22,23)18-13-7-4-10(19(20)21)8-12(13)14(15,16)17/h2-8,18H,1H3
• InChI Key： IAIYSMCYXPLYLP-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C([N+]([O-])=O)C=C2C(F)(F)F)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 360.03923

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 453.3±55.0 °C(Predicted)
• PSA: 89.31
• pka: 5.79±0.10(Predicted)